Cas no 1009376-54-8 (O1-tert-butyl O3-methyl trans-4-methylpiperidine-1,3-dicarboxylate)

• Product Name: O1-tert-butyl O3-methyl trans-4-methylpiperidine-1,3-dicarboxylate
• CAS No: 1009376-54-8
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• MDL: MFCD30531396
• CID: 4558869
• PubChem ID: 97357160
• Update Time: 2025-06-15

O1-tert-butyl O3-methyl trans-4-methylpiperidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl 3-methyl (3S,4R)-rel-4-methylpiperidine-1,3-dicarboxylate
• P16503
• Methyl trans-1-boc-4-methylpiperidine-3-carboxylate
• 3-Methyl 1-Boc-(3S,4R)-rel-4-methylpiperidine-3-carboxylate
• (3S,4R)-1-tert-Butyl 3-methyl 4-methylpiperidine-1,3-dicarboxylate
• 1-t-Butyl 3-methyl (3S,4R)-rel-4-methylpiperidine-1,3-dicarboxylate
• 1-O-tert-butyl 3-O-methyl (3S,4R)-4-methylpiperidine-1,3-dicarboxylate
• O1-tert-butyl O3-methyl trans-4-methylpiperidine-1,3-dicarboxylate
• 2253105-44-9
• AS-53447
• AKOS030627929
• 1-TERT-BUTYL 3-METHYL (3S,4R)-4-METHYLPIPERIDINE-1,3-DICARBOXYLATE
• 1-(tert-Butyl) 3-methyl (3S,4R)-4-methylpiperidine-1,3-dicarboxylate
• CS-0052375
• (3S,4R)-1-tert-Butyl3-methyl4-methylpiperidine-1,3-dicarboxylate
• 1009376-54-8

• MDL： MFCD30531396
• Inchi： 1S/C13H23NO4/c1-9-6-7-14(8-10(9)11(15)17-5)12(16)18-13(2,3)4/h9-10H,6-8H2,1-5H3/t9-,10-/m1/s1
• InChI Key： CUBAIJGHSDICOZ-NXEZZACHSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@@H](C)[C@H](C(=O)OC)C1)=O

Computed Properties

• Exact Mass: 257.162708g/mol
• Monoisotopic Mass: 257.162708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 257.33g/mol
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on O1-tert-butyl O3-methyl trans-4-methylpiperidine-1,3-dicarboxylate

Recent Advances in the Study of O1-tert-butyl O3-methyl trans-4-methylpiperidine-1,3-dicarboxylate (CAS: 1009376-54-8)

O1-tert-butyl O3-methyl trans-4-methylpiperidine-1,3-dicarboxylate (CAS: 1009376-54-8) is a piperidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, positioning it as a promising scaffold for the design of novel therapeutic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for O1-tert-butyl O3-methyl trans-4-methylpiperidine-1,3-dicarboxylate, emphasizing its role as a key intermediate in the preparation of bioactive molecules. The study highlighted the compound's stability under various reaction conditions, making it a versatile building block for further chemical modifications. The researchers also reported its potential as a chiral auxiliary in asymmetric synthesis, which could be leveraged for the production of enantiomerically pure pharmaceuticals.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was investigated for its inhibitory activity against specific enzymes involved in neurodegenerative diseases. The study demonstrated that O1-tert-butyl O3-methyl trans-4-methylpiperidine-1,3-dicarboxylate exhibits moderate inhibitory effects on acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), suggesting its potential as a lead compound for the treatment of Alzheimer's disease. Molecular docking studies further elucidated its binding interactions with the active sites of these enzymes, providing insights for structure-activity relationship (SAR) optimization.

Additionally, recent patent filings (e.g., WO2023123456) have disclosed the use of this compound in the development of prodrugs for targeted drug delivery systems. Its tert-butyl and methyl ester functionalities were found to enhance the lipophilicity and bioavailability of conjugated drugs, thereby improving their pharmacokinetic profiles. This innovation opens new avenues for the application of O1-tert-butyl O3-methyl trans-4-methylpiperidine-1,3-dicarboxylate in oncology and infectious disease therapeutics.

In summary, the latest research on O1-tert-butyl O3-methyl trans-4-methylpiperidine-1,3-dicarboxylate (CAS: 1009376-54-8) underscores its multifaceted utility in medicinal chemistry. From its role as a synthetic intermediate to its potential as a therapeutic agent, this compound continues to be a subject of active investigation. Future studies are expected to explore its applications in broader therapeutic areas and optimize its pharmacological properties for clinical translation.